Cas no 1806349-25-6 (1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1806349-25-6
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 4970683
• Update Time: 2025-10-24

1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O/c1-6(14)4-7-2-3-8(11)5-9(7)10(12)13/h2-3,5,10H,4H2,1H3
• InChI Key： YUYVYSYMRJJLOV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)F)C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one

Comprehensive Overview of 1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806349-25-6)

1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806349-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This difluoromethyl-substituted phenylpropanone derivative is characterized by its unique molecular structure, which includes a bromine atom at the para position and a difluoromethyl group at the ortho position of the phenyl ring. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 1806349-25-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its systematic name, 1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one, reflects the IUPAC nomenclature rules, highlighting its propan-2-one backbone and aryl-substituted framework. Recent studies have explored its role as an intermediate in synthesizing fluorinated bioactive molecules, a trending topic in medicinal chemistry due to the enhanced metabolic stability and bioavailability imparted by fluorine atoms.

In the context of green chemistry and sustainable synthesis—a hot topic in 2024—researchers are investigating eco-friendly routes to produce difluoromethylated compounds like this one. The incorporation of fluorine and bromine moieties aligns with the demand for halogenated building blocks in drug design, particularly for targeting kinase inhibitors and GPCR modulators. These keywords are frequently searched in academic and industrial databases, reflecting their relevance in current R&D trends.

From a technical perspective, 1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one exhibits physicochemical properties typical of aryl ketones, including moderate polarity and solubility in organic solvents. Its molecular weight (calculated as 263.07 g/mol) and logP value (estimated at ~2.8) suggest favorable permeability, a trait highly sought after in bioactive compound libraries. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for its characterization, addressing common queries about quality control in fine chemical synthesis.

The compound's potential extends to material science applications, where fluorinated aromatics are valued for their thermal stability and electronic properties. Searches for "difluoromethyl phenyl derivatives" have surged in patent databases, underscoring industrial interest. Furthermore, its bromo-substitution site offers versatility for cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), a focal point in catalytic methodology research.

Safety and handling protocols for CAS 1806349-25-6 adhere to standard laboratory practices for non-hazardous organics. While not classified as a controlled substance, proper storage under inert conditions is recommended to preserve its stability. This aligns with frequently asked questions about chemical storage best practices in research forums.

In summary, 1-(4-Bromo-2-(difluoromethyl)phenyl)propan-2-one represents a multifaceted compound bridging pharmaceutical intermediates and advanced materials. Its structural features resonate with contemporary themes like fluorine chemistry and catalysis, making it a subject of ongoing investigation. As synthetic methodologies evolve, this compound is poised to play a pivotal role in developing next-generation therapeutic agents and functional materials.